Cas no 1806629-20-8 (Ethyl 3-(3-bromopropanoyl)-5-formylbenzoate)

• Product Name: Ethyl 3-(3-bromopropanoyl)-5-formylbenzoate
• CAS No: 1806629-20-8
• MF: C₁₃H₁₃BrO₄
• MW: 313.143923521042
• CID: 4959298
• Update Time: 2025-07-21

Ethyl 3-(3-bromopropanoyl)-5-formylbenzoate Chemical and Physical Properties

Names and Identifiers

• Ethyl 3-(3-bromopropanoyl)-5-formylbenzoate

• Inchi： 1S/C13H13BrO4/c1-2-18-13(17)11-6-9(8-15)5-10(7-11)12(16)3-4-14/h5-8H,2-4H2,1H3
• InChI Key： NYLPQYPDLLZMHR-UHFFFAOYSA-N
• SMILES： BrCCC(C1C=C(C=O)C=C(C(=O)OCC)C=1)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 7
• Complexity: 316
• XLogP3: 2
• Topological Polar Surface Area: 60.4

Additional information on Ethyl 3-(3-bromopropanoyl)-5-formylbenzoate

Ethyl 3-(3-bromopropanoyl)-5-formylbenzoate (CAS No. 1806629-20-8): A Versatile Intermediate in Modern Chemical Biology and Medicinal Chemistry

Ethyl 3-(3-bromopropanoyl)-5-formylbenzoate, identified by its unique CAS No. 1806629-20-8, represents a significant compound in the realm of chemical biology and medicinal chemistry. This versatile intermediate has garnered considerable attention due to its structural features and potential applications in the synthesis of biologically active molecules. The presence of both a bromopropanoyl side chain and a formyl group on a benzoate backbone provides multiple reactive sites, making it an invaluable building block for the development of novel therapeutic agents.

The< strong>Ethyl 3-(3-bromopropanoyl)-5-formylbenzoate molecule exhibits a distinct chemical profile that facilitates diverse synthetic transformations. The bromine atom in the 3-position of the propanoyl moiety serves as a versatile handle for cross-coupling reactions, such as Suzuki-Miyaura, Heck, and Buchwald-Hartwig couplings, which are pivotal in constructing complex organic frameworks. Concurrently, the formyl group at the 5-position allows for further functionalization via condensation reactions, including Schiff base formation and oxidation to carboxylic acids. These attributes make it an indispensable reagent in the synthesis of pharmacophores targeting various biological pathways.

In recent years, there has been a surge in research focused on developing small-molecule modulators for neurological disorders. The< strong>Ethyl 3-(3-bromopropanoyl)-5-formylbenzoate has been explored as a precursor in the synthesis of compounds with potential neuroprotective and anti-inflammatory properties. For instance, derivatives of this intermediate have been investigated for their ability to interact with specific neurotransmitter receptors, such as NMDA and GABA receptors, which are implicated in conditions like Alzheimer's disease and epilepsy. Preliminary studies suggest that modifications to the< strong>bromopropanoyl group can fine-tune binding affinity and selectivity, leading to more effective therapeutic outcomes.

The pharmaceutical industry has also leveraged< strong>Ethyl 3-(3-bromopropanoyl)-5-formylbenzoate in the development of anti-cancer agents. The benzoate core is a common motif in many known chemotherapeutic drugs due to its ability to modulate enzyme activity and cellular signaling pathways. By incorporating a< strong>bromopropanoyl side chain, researchers can introduce additional pockets for molecular recognition, enhancing interactions with target proteins such as kinases and transcription factors. Furthermore, the formyl group provides an entry point for further derivatization into esters or amides, which are prevalent functional groups in oncology drug design. Recent advances in click chemistry have demonstrated that this intermediate can be seamlessly integrated into larger molecular architectures through one-pot reactions, streamlining synthetic routes.

Beyond its pharmaceutical applications, Ethyl 3-(3-bromopropanoyl)-5-formylbenzoate has found utility in materials science and agrochemical research. Its ability to undergo selective functionalization makes it a valuable precursor for synthesizing polymers with tailored properties. For example, polymer chemists have utilized this compound to create cross-linked networks with enhanced mechanical strength and thermal stability. Similarly, agrochemical researchers have explored its derivatives as potential bioactive agents against plant pathogens. The< strong>CAS No. 1806629-20-8 ensures traceability and consistency across different batches, which is crucial for industrial-scale applications.

The synthesis of< strong>Ethyl 3-(3-bromopropanoyl)-5-formylbenzoate typically involves multi-step organic transformations starting from commercially available aromatic precursors. Key steps include bromination of propionic acid derivatives followed by esterification and formylation at the desired positions on the benzoate ring. Advances in catalytic methods have enabled more efficient and environmentally benign synthetic routes, reducing waste generation and energy consumption. For instance, palladium-catalyzed cross-coupling reactions now allow for direct installation of the< strong>bromopropanoyl moiety without intermediate isolation, significantly improving overall yields.

The growing interest in sustainable chemistry has prompted investigations into greener alternatives for producing Ethyl 3-(3-bromopropanoyl)-5-formylbenzoate. Researchers are exploring biocatalytic routes that utilize enzymes to perform key transformations under mild conditions. Additionally, flow chemistry techniques have been employed to enhance reaction control and scalability while minimizing solvent use. These innovations align with global efforts to reduce the environmental footprint of chemical manufacturing processes.

In conclusion, Ethyl 3-(3-bromopropanoyl)-5-formylbenzoate (CAS No.< strong>1806629-20-8) stands as a cornerstone intermediate in modern chemical biology and medicinal chemistry. Its unique structural features enable diverse synthetic possibilities, making it indispensable for drug discovery programs targeting neurological disorders, cancer, and beyond. As research continues to uncover new applications for this compound, its significance is poised to grow further within both academic and industrial settings.